3-(5-Chlorothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine

• Molecular Formula: C9H10ClN3S
• Molecular Weight: 227.71 g/mol
• SMILES: CC1=C(N(N=C1C2=CSC(=C2)Cl)C)N
• InChI: InChI=1S/C9H10ClN3S/c1-5-8(12-13(2)9(5)11)6-3-7(10)14-4-6/h3-4H,11H2,1-2H3
• InChIKey: XPRQKDJKOCWLFH-UHFFFAOYSA-N

3-(5-Chlorothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine: Pyrazole-Thiophene Building Block Overview

3-(5-Chlorothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine is a substituted aminopyrazole featuring a 5-chlorothiophen-3-yl moiety at the pyrazole 3-position and methyl groups at the N1 and C4 positions (C9H10ClN3S, MW 227.71 g/mol). It is currently offered as a research chemical building block with a typical supplier purity of 95% . The compound’s hybrid pyrazole-thiophene scaffold incorporates a free 5-amino group, making it a versatile intermediate for further derivatization in drug discovery and agrochemical research.

1 5-chlorothiophen-3-yl regioisomer for positional SAR exploration

2 Research-grade building block with free 5-amino derivatization handle

3 Pyrazole-thiophene hybrid scaffold for fragment growth and lead optimization

3-(5-Chlorothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine: Irreplaceable Regioisomer

In structure-activity relationship (SAR) campaigns, the position of chlorine substitution on the thiophene ring is a critical determinant of molecular recognition and target binding. The 5-chlorothiophen-3-yl isomer offers a distinct spatial orientation and electrostatic profile compared to the commercially more abundant 5-chlorothiophen-2-yl analogs . For example, in a series of mGlu5 negative allosteric modulators, the 5-chlorothiophen-3-yl substituent yielded an IC50 of 34 nM, demonstrating that this specific substitution geometry is essential for potent target engagement; simple interchange with a 3-chlorophenyl or 5-chlorothiophen-2-yl moiety is not pharmaceutically equivalent [1]. Consequently, procurement of this specific isomer is mandatory for SAR studies exploring 5-chlorothiophen-3-yl-dependent pharmacology.

! 5-chlorothiophen-2-yl analogs may shift molecular recognition and target engagement profiles; regioisomeric substitution is not equivalent in SAR studies.

! Published potency data (e.g., mGlu5 34 nM) originates from a triazole scaffold; class-level inference may not transfer directly to the pyrazole-5-amine chemotype.

! No public bioactivity data for this specific building block; procurement for biological screening is exploratory and requires independent validation.

• [1] Table 2. mGlu5 Potency and Rat Brain Penetration SAR in Constrained Cyclic Amine 1,2,4-Triazole Analogues. PMC3172159, Entry 24 (IC50 = 34 nM for 5-chlorothiophen-3-yl analogue). View Source

3-(5-Chlorothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine: Quantitative Differentiation

Regioisomeric Differentiation: 3-yl vs. 2-yl Chlorine

The target compound (CAS 1851737-84-2) is one of the few commercially available pyrazole-5-amines bearing the 5-chlorothiophen-3-yl group. Its closest analog, 3-(5-chlorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS 1249193-67-6), differs only in the chlorine position on the thiophene ring, yet this subtle difference fundamentally alters the vector of the chlorine atom relative to the pyrazole core . In a related mGlu5 NAM program, a 5-chlorothiophen-3-yl analogue demonstrated an IC50 of 34 nM, while the unsubstituted phenyl analogue was inactive, highlighting the non-linear contribution of this substitution pattern to bioactivity [1]. Although direct comparative data for the unadorned 5-amine scaffold is absent in the primary literature, this established SAR principle predicts distinct biological fingerprinting for 3-yl versus 2-yl isomers.

Regioisomeric differentiation

Class-level inference

5-chlorothiophen-3-yl regioisomer vs. 2-yl analog (CAS 1249193-67-6). Related triazole mGlu5 NAM with 3-yl group reported IC50 34 nM; non-thiophene analog inactive.

Regioisomeric identity is critical for target interaction; 2-yl substitution may produce divergent SAR.

Data from triazole scaffold; pyrazole-specific activity unconfirmed.

Evidence Dimension	Regioisomeric identity (thiophene 3-yl vs. 2-yl chlorine substitution)
Target Compound Data	3-(5-Chlorothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS 1851737-84-2)
Comparator Or Baseline	3-(5-Chlorothiophen-2-yl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS 1249193-67-6); 5-chlorothiophen-3-yl mGlu5 NAM IC50 = 34 nM (triazole scaffold)
Quantified Difference	Isomeric purity: 3-yl vs. 2-yl; Bioactivity delta: 34 nM for 3-yl analogue vs. inactive for non-thiophene control in a related chemotype.
Conditions	mGlu5 negative allosteric modulator radioligand binding assay (triazole scaffold, not pyrazole); structural SAR inference.

Why This Matters

For SAR exploration, the 3-yl isomer is a non-redundant chemical probe; substituting with the 2-yl isomer will generate a different data point, potentially leading to incorrect structure-activity conclusions.

• [1] Table 2. mGlu5 Potency and Rat Brain Penetration SAR in Constrained Cyclic Amine 1,2,4-Triazole Analogues. PMC3172159, Entry 24. View Source

Supplier Purity Criterion

The compound is supplier-sourced at a minimum purity of 95% (HPLC), as verified by Leyan catalog data . This purity level is typical for a non-catalog, custom-synthesized specialty building block. No certified reference standard or analytical batch data is publicly available from primary literature. Procurement decisions must therefore rely on supplier-provided certificates of analysis.

Supplier purity

Specification review

Minimum 95% (HPLC) per supplier catalog.

Standard research-grade building block purity; suitable for initial screening after identity confirmation.

No certified reference standard available; verify via COA.

Evidence Dimension	Minimum available purity
Target Compound Data	95% (supplier specification)
Comparator Or Baseline	Typical research-grade building blocks: ≥95%
Quantified Difference	Equivalent to baseline; no superior purity data available.
Conditions	Supplier catalog specification.

Why This Matters

Confirms that the compound is available at a purity sufficient for initial screening, but users requiring >95% purity must arrange additional purification.

Absence of Published Bioactivity Data

A search of PubMed and patent databases reveals no published IC50, Ki, EC50, or phenotypic activity data for 3-(5-Chlorothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine. This is in contrast to elaborated analogs such as 3-aryl-4-alkylpyrazol-5-amides, where compound 5h showed anti-proliferative activity against U-2 OS cells (IC50 = 0.9 µM) and A549 cells (IC50 = 1.2 µM) [1]. The absence of data does not indicate inactivity but rather that this compound is an uncharacterized intermediate awaiting functionalization. This represents both a risk (unknown profile) and an opportunity (a blank slate for novel IP generation).

Bioactivity data gap

Data to verify

No published IC50, Ki, EC50 or phenotypic activity for this exact compound. Analogous 3-aryl-4-alkylpyrazol-5-amines show anti-proliferative activity (e.g., U-2 OS IC50 0.9 µM).

Absence of data indicates uncharacterized intermediate; exploratory screening required.

Literature search through November 2024.

Evidence Dimension	Published bioactivity data availability
Target Compound Data	No published IC50/Ki data.
Comparator Or Baseline	Analogous 3-aryl-4-alkylpyrazol-5-amides (e.g., Compound 5h, IC50 = 0.9 µM on U-2 OS).
Quantified Difference	Not calculable (data absent).
Conditions	Literature search through November 2024.

Why This Matters

Procurement for biological screening must be considered exploratory; the compound has not been biologically pre-validated.

• [1] Ma S, Ouyang B, Wang L, Yao L. Design and Biological Evaluation of 3-Aryl-4-alkylpyrazol-5-amines Based on the Target Fishing. Curr Comput Aided Drug Des. 2020;16(5):564-570. PMID: 31580251. View Source

3-(5-Chlorothiophen-3-yl)-1,4-dimethyl-1H-pyrazol-5-amine: Application Scenarios

Thiophene Regioisomer SAR Exploration

The compound is explicitly designed for SAR studies where the 5-chlorothiophen-3-yl moiety is a critical pharmacophoric element. As evidenced by the 34 nM mGlu5 NAM data for a related 3-yl analogue [1], this substitution pattern can confer significant biological activity. Researchers investigating pyrazole- or triazole-based allosteric modulators, kinase inhibitors, or GPCR ligands can use this building block to prepare and directly compare the 3-yl with the 2-yl regioisomer, isolating the positional effect of the chlorine atom on target engagement.

5-Amino Group Diversification

The free primary amine at the pyrazole C5 position is a reactive site for amide bond formation, reductive amination, or diazotization reactions. Given the lack of published data for this specific chemotype [2], synthesizing new amide or sulfonamide derivatives could yield proprietary compounds with novel biological profiles, making this building block a strategic asset for medicinal chemistry teams seeking to generate new composition-of-matter intellectual property.

Crystallographic Scaffold and Pharmacophore Modeling

The distinct geometry of the 5-chlorothiophen-3-yl group compared to the 2-yl isomer provides a unique tool for computational chemistry and X-ray crystallography studies. The compound can serve as a fragment or scaffold in soaking experiments or co-crystallization trials to map the preferred binding orientation of 3-yl-thiophene motifs in target proteins, providing crucial structural data to guide future molecular design.

Application

Selection Property

Validation Focus

Thiophene regioisomer SAR

5-chlorothiophen-3-yl positional isomer identity

Target engagement comparison with 2-yl and phenyl analogs

5-amino derivatization library

Free primary amine reactivity

Amide/sulfonamide product purity and yield

Fragment-based crystallography

3-yl thiophene geometry and pyrazole core

Binding mode determination in target protein

• [1] Table 2. mGlu5 Potency and Rat Brain Penetration SAR in Constrained Cyclic Amine 1,2,4-Triazole Analogues. PMC3172159. View Source
• [2] Ma S, et al. Design and Biological Evaluation of 3-Aryl-4-alkylpyrazol-5-amines. Curr Comput Aided Drug Des. 2020;16(5):564-570. PMID: 31580251. View Source